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Compound of Interest

Compound Name: 1-Phenyl-1,3-butadiene

Cat. No.: B073350 Get Quote

An In-depth Technical Guide to 1-Phenyl-1,3-
butadiene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and reactive

properties of 1-Phenyl-1,3-butadiene, a versatile conjugated diene with significant applications

in organic synthesis and materials science. This document details its core characteristics,

experimental protocols for its synthesis and key reactions, and visualizations of these

processes.

Core Physical and Chemical Properties
1-Phenyl-1,3-butadiene is an organic compound that exists as two geometric isomers, cis (Z)

and trans (E). The trans isomer is generally more stable and commonly used. The following

tables summarize the key physical and chemical properties of 1-Phenyl-1,3-butadiene.

General Properties
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Property Value Reference(s)

Molecular Formula C₁₀H₁₀ [1][2][3]

Molecular Weight 130.19 g/mol [1][2][3]

CAS Number
16939-57-4 (trans), 31915-94-

3 (cis), 1515-78-2 (unspecified)
[1][2][4]

Appearance Colorless to light yellow liquid [5]

IUPAC Name

[(1E)-buta-1,3-dienyl]benzene

(trans), [(1Z)-buta-1,3-

dienyl]benzene (cis)

[2][4]

Physical Properties
Property Value Reference(s)

Melting Point 2.3 °C

Boiling Point 96 °C at 18 Torr

Density 0.9286 g/cm³

Refractive Index 1.65044 (20 °C)

Flash Point 55 °C

Vapor Pressure 0.355 mmHg at 25 °C

Solubility

Readily soluble in non-polar

organic solvents like hexane,

benzene, and

dichloromethane.

Spectral Properties
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Property Data Reference(s)

¹H NMR
Spectra available, detailed

shifts vary with solvent.
[6]

¹³C NMR
Spectra available, detailed

shifts vary with solvent.
[4]

Infrared (IR) Spectroscopy

Major peaks around 1500-

1600 cm⁻¹ (C=C stretch of

aromatic and alkene groups).

[7]

Mass Spectrometry (MS)

Molecular ion peak (M⁺) at m/z

130. Other significant peaks at

m/z 129 and 115.

[4]

UV-Vis Spectroscopy

λₘₐₓ is shifted to longer

wavelengths compared to non-

conjugated systems due to the

extended π-conjugation. For

1,3-butadiene, λₘₐₓ is 217 nm.

The phenyl group will further

shift this to longer

wavelengths.

[8]

Experimental Protocols
Detailed methodologies for the synthesis and key reactions of 1-Phenyl-1,3-butadiene are

provided below.

Synthesis of trans-1-Phenyl-1,3-butadiene via Wittig
Reaction
This protocol describes the synthesis from cinnamaldehyde and methyltriphenylphosphonium

bromide.[9]

Materials:

Methyltriphenylphosphonium bromide
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Anhydrous Tetrahydrofuran (THF)

n-Butyllithium (n-BuLi) in hexane

Cinnamaldehyde

Saturated aqueous ammonium chloride (NH₄Cl) solution

Diethyl ether

Brine

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexanes

Procedure:

Ylide Formation:

Set up a flame-dried, three-necked round-bottom flask with a magnetic stir bar, a rubber

septum, a thermometer, and a nitrogen inlet.

Add methyltriphenylphosphonium bromide (40.0 mmol) to the flask, followed by anhydrous

THF (250 mL) via syringe.

Cool the resulting suspension to 0 °C in an ice-water bath.

While stirring vigorously, add n-butyllithium (40.0 mmol) dropwise via syringe over 30

minutes, ensuring the internal temperature remains at 0 °C.[9] The solution will turn a

deep orange or reddish color, indicating ylide formation.

Stir the mixture at 0 °C for an additional 2 hours.[9]

Wittig Reaction:
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To the freshly prepared ylide solution at 0 °C, add cinnamaldehyde (32.0 mmol) dropwise

via syringe.[9]

After the addition is complete, remove the ice bath and allow the reaction mixture to warm

to room temperature.

Stir the reaction at room temperature for 22 hours.[9]

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Work-up and Purification:

Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

Transfer the mixture to a separatory funnel. Add diethyl ether and water, then shake and

separate the layers.

Extract the aqueous layer twice with diethyl ether.

Combine all organic extracts and wash with brine.

Dry the combined organic layer over anhydrous MgSO₄.

Filter off the drying agent and concentrate the filtrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel, eluting with

hexanes, to separate the desired alkene from triphenylphosphine oxide.

Combine the product-containing fractions and remove the solvent via rotary evaporation to

yield trans-1-Phenyl-1,3-butadiene.

Diels-Alder Reaction of 1-Phenyl-1,3-butadiene
1-Phenyl-1,3-butadiene can act as a diene in Diels-Alder reactions to form cyclohexene

derivatives.[10] The following is a general procedure.

Materials:

1-Phenyl-1,3-butadiene (diene)
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Dienophile (e.g., maleic anhydride, ethyl acrylate)

High-boiling point solvent (e.g., xylene, toluene)

Procedure:

Reaction Setup:

In a round-bottomed flask equipped with a reflux condenser and a magnetic stir bar,

dissolve 1-Phenyl-1,3-butadiene in the chosen solvent.

Add the dienophile to the solution.

Reaction:

Heat the reaction mixture to reflux for a specified time (this will vary depending on the

reactivity of the dienophile).

Monitor the reaction progress by TLC.

Work-up and Purification:

Once the reaction is complete, cool the mixture to room temperature.

The product may crystallize out upon cooling. If so, collect the crystals by vacuum

filtration.

If the product does not crystallize, remove the solvent under reduced pressure.

Purify the crude product by recrystallization or column chromatography.

Polymerization of 1-Phenyl-1,3-butadiene
1-Phenyl-1,3-butadiene can undergo polymerization to form polymers with a phenyl-

substituted backbone.[9][11]

Materials:

1-Phenyl-1,3-butadiene (1PB)
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Toluene (dry)

Titanium complex catalyst (e.g., [OSSO]-type)

Methylaluminoxane (MAO)

Acidified ethanol with a stabilizer (e.g., 2,6-di-tert-butyl-4-methylphenol)

Procedure:

Catalyst Pre-activation:

In a Schlenk tube under a nitrogen atmosphere, dissolve the titanium complex catalyst in

dry toluene.

Add MAO and stir the solution for 30 minutes to pre-activate the catalyst.[11]

Polymerization:

Add 1-Phenyl-1,3-butadiene to the activated catalyst solution.[11]

Place the reaction vessel in a thermostated oil bath at the desired temperature (e.g., 80

°C) and stir for the required time (e.g., 15 hours).[9][11]

Quenching and Isolation:

Quench the polymerization by adding acidified ethanol containing a stabilizer.

The polymer will precipitate. Wash the polymer repeatedly with ethanol.

Dry the polymer in a vacuum oven at 40 °C to a constant weight.

Signaling Pathways and Biological Activity
Currently, there is no significant evidence in the scientific literature to suggest that 1-Phenyl-
1,3-butadiene is directly involved in biological signaling pathways. Its primary utility is as a

synthon in organic chemistry and materials science. While some complex molecules containing

related structural motifs may exhibit biological activity, 1-Phenyl-1,3-butadiene itself is not
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typically studied in a biological signaling context. Some derivatives have been investigated for

their antibiotic and toxic properties against insects.[12]

Visualizations
The following diagrams, generated using Graphviz (DOT language), illustrate key experimental

workflows and reaction mechanisms.

Ylide Formation

Wittig Reaction Work-up & Purification

Methyltriphenylphosphonium
bromide in THF
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  + n-BuLi
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n-BuLi
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(rt, 22h)
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Workflow for the Wittig Synthesis of 1-Phenyl-1,3-butadiene.
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Click to download full resolution via product page

Generalized Scheme of the Diels-Alder Reaction.
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Experimental Workflow for the Polymerization of 1-Phenyl-1,3-butadiene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (E)-1-Phenyl-1,3-butadiene [webbook.nist.gov]

2. 1-Phenyl-1,3-butadiene, (Z)- | C10H10 | CID 5463122 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 1-PHENYL-1,3-BUTADIENE | 16939-57-4 [chemicalbook.com]

4. (E)-1-Phenyl-1,3-butadiene | C10H10 | CID 5371758 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. chemicalbook.com [chemicalbook.com]

6. 1,3-Butadiene,1-phenyl- | C10H10 | MD Topology | NMR | X-Ray [atb.uq.edu.au]

7. Solved 1,4-Diphenyl-1,3-butadiene Infrared Spectrum Report | Chegg.com [chegg.com]

8. chem.libretexts.org [chem.libretexts.org]

9. Isospecific Polymerization of 1‑Phenyl-1,3-butadiene and Its Copolymerization with
Terpene-Derived Monomers - PMC [pmc.ncbi.nlm.nih.gov]

10. 1-Phenyl-1,3-butadiene | High-Purity Research Chemical [benchchem.com]

11. pubs.acs.org [pubs.acs.org]

12. researchgate.net [researchgate.net]

To cite this document: BenchChem. [physical and chemical properties of 1-Phenyl-1,3-
butadiene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073350#physical-and-chemical-properties-of-1-
phenyl-1-3-butadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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